6-Bromoimidazo[1,2-b]pyridazine-3-carbonitrile

• Molecular Formula: C7H3BrN4
• Molecular Weight: 223.03 g/mol
• IUPAC Name: 6-bromoimidazo[1,2-b]pyridazine-3-carbonitrile
• InChI: InChI=1S/C7H3BrN4/c8-6-1-2-7-10-4-5(3-9)12(7)11-6/h1-2,4H
• InChI Key: MIKUUSDRKKCLFZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NN2C1=NC=C2C#N)Br

Description

6-Bromoimidazo[1,2-b]pyridazine-3-carbonitrile is a useful research compound. Its molecular formula is C7H3BrN4 and its molecular weight is 223.03 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(E)-N′-(6-Bromopyridazin-3-yl)-N,N-dimethylformimidamide (2.5 g, 10.9 mmol), bromoacetonitrile (3.92 g, 32.7 mmol) and NaHCO3 (1.8 g, 21.8 mmol) in i-PrOH (15 mL) were heated at 75° C. for 8 h while stirring the contents. Subsequently, the dark reaction mixture was diluted with water and the resulting solid was collected by filtration. The solid was purified by flash chromatography (Combiflash® companion System® with RediSep® silica gel column 40 g and 15-30-50% EtOAC/hexanes as an eluting solvent) to obtain 1.3 g of 6-bromoimidazo[1,2-b]pyridazine-3-carbonitrile. 1H NMR (300 MHz, DMSO-d6) δ 8.58 (s, 1H), 8.33 (d, J=9.5 Hz, 1H), 7.77 (d, J=9.5 Hz, 1H).